UK-59811 HCl
Overview
Description
UK-59811 HCl is a calcium channel blocker which inhibits CaVAb and binds at the outer, lipid-facing surface of the pore at the interface between two CaVAb subunits.
Scientific Research Applications
Atmospheric Science : A study by Allen, Harrison, and Erisman (1989) measured atmospheric concentrations of HNO3, HCl, and NH3 in the UK, providing insights into the equilibrium chemical thermodynamics of aerosol salts like NH4Cl and NH4NO3 (Allen, Harrison, & Erisman, 1989).
Construction Industry : Glass and Baiche (2001) reported on attitudes in the UK construction industry towards hybrid concrete construction (HCC), exploring future design, procurement, and construction considerations (Glass & Baiche, 2001).
Hydrology Development : McCulloch (2007) discussed the recognition and development of hydrology as a scientific subject in the UK, detailing the establishment and evolution of the Institute of Hydrology (McCulloch, 2007).
Machine Learning in Science : Hey et al. (2019) reviewed the challenges and opportunities of using advanced machine learning and AI technologies in scientific research, particularly at UK national facilities (Hey, Butler, Jackson, & Thiyagalingam, 2019).
Hydrothermal Carbonization Research : Román et al. (2018) provided an analysis of the state of the art in biomass hydrothermal carbonization (HTC), focusing on research made over the last five years (Román et al., 2018).
Healthcare and Cancer Therapy : Sikora (2005) discussed personalized cancer therapy, highlighting the role of Medical Solutions Plc and HCA International in creating the London Cancer Group (Sikora, 2005).
Nanotechnology : Bell et al. (2017) acknowledged the support of the UK Engineering and Physical Science Research Council for their study on the hydrothermal synthesis of γ-Al2O3 nanorods (Bell, González-Carballo, Tooze, & Torrente‐Murciano, 2017).
COVID-19 Research in Healthcare Workers : Gogoi et al. (2021) aimed to generate rapid evidence on whether and why ethnicity affects COVID-19 diagnosis and clinical outcomes in healthcare workers in the UK (Gogoi et al., 2021).
Environmental Chemistry : Evans et al. (2011) explored the ecosystem impacts of hydrochloric acid (HCl), a significant component in atmospheric chemistry (Evans, Monteith, Fowler, Cape, & Brayshaw, 2011).
Healthcare-Associated Infection Research Funding : Head et al. (2014) analyzed the level of research funding awarded to UK institutions for healthcare-associated infection research (Head, Fitchett, Holmes, & Atun, 2014).
properties
Product Name |
UK-59811 HCl |
|---|---|
Molecular Formula |
C22H30BrClN2O5 |
Molecular Weight |
517.85 |
IUPAC Name |
3-Ethyl 5-methyl 4-(2-bromophenyl)-2-((2-(dimethylamino)ethoxy)methyl)-6-methyl-1,4-dihydropyridine-3,5-dicarboxylate hydrochloride |
InChI |
InChI=1S/C22H29BrN2O5.ClH/c1-6-30-22(27)20-17(13-29-12-11-25(3)4)24-14(2)18(21(26)28-5)19(20)15-9-7-8-10-16(15)23;/h7-10,19,24H,6,11-13H2,1-5H3;1H |
InChI Key |
JZOQTVYILXBAMQ-UHFFFAOYSA-N |
SMILES |
O=C(C1=C(COCCN(C)C)NC(C)=C(C(OC)=O)C1C2=CC=CC=C2Br)OCC.[H]Cl |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
UK59811 HCl; UK 59811 HCl; UK-59811 HCl; UK-59811 hydrochloride |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(2r)-2-{[5-Cyano-4-(3,4-Dichlorophenyl)-6-Oxo-1,6-Dihydropyrimidin-2-Yl]sulfanyl}-N-(4-Sulfamoylphenyl)propanamide](/img/structure/B1193802.png)
![(1S,4R,6S,7E,14S,18R)-18-hydroxy-14-[(2-methylpropan-2-yl)oxycarbonylamino]-2,15-dioxo-3,16-diazatricyclo[14.3.0.04,6]nonadec-7-ene-4-carboxylic acid;trihydrate](/img/structure/B1193813.png)
